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Cat. No.: B15615715

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
KL-11743 is a potent, orally bioavailable, and glucose-competitive inhibitor of the class I

glucose transporters (GLUTs): GLUT1, GLUT2, GLUT3, and GLUT4. By blocking glucose

uptake, KL-11743 disrupts glycolytic metabolism in cancer cells, leading to energy stress and

cell death, particularly in tumors with high glucose dependency or specific metabolic

vulnerabilities. These application notes provide recommended concentrations and detailed

protocols for utilizing KL-11743 in cancer cell line research.

Mechanism of Action
KL-11743 competitively inhibits the class I glucose transporters, with IC50 values of 115 nM,

137 nM, 90 nM, and 68 nM for GLUT1, GLUT2, GLUT3, and GLUT4, respectively[1]. This

inhibition of glucose import leads to a cascade of downstream effects, including the

suppression of glycolysis, a reduction in lactate secretion, and an increase in AMP-activated

protein kinase (AMPK) phosphorylation[1]. Consequently, cells experience a metabolic shift

towards oxidative phosphorylation. Notably, KL-11743 has shown synergistic effects with

electron transport inhibitors and has demonstrated particular efficacy in cancer cells with
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mutations in the tricarboxylic acid (TCA) cycle, rendering them synthetically lethal to GLUT

inhibition[2][3][4]. In some contexts, KL-11743 can also induce disulfidptosis by promoting the

formation of disulfide bonds in actin cytoskeletal proteins[1].

Data Presentation
Table 1: In Vitro Efficacy of KL-11743 in Various Cancer
Cell Lines
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Cell Line
Cancer
Type

Parameter
IC50 /
Concentrati
on

Incubation
Time

Reference

HT-1080 Fibrosarcoma
Growth

Inhibition
677 nM 24-72 hours [1]

HT-1080 Fibrosarcoma
Glucose

Consumption
228 nM 24 hours [1][2]

HT-1080 Fibrosarcoma
Lactate

Secretion
234 nM 24 hours [1][2]

HT-1080 Fibrosarcoma

2-

Deoxyglucos

e (2DG)

Transport

87 nM Not Specified [1][2]

HT-1080 Fibrosarcoma

Glycolytic

ATP

Production (in

oligomycin-

treated cells)

127 nM Not Specified [1][2]

NCI-H226

Lung Cancer

(SLC7A11-

high)

Induction of

Cell Death

Effective

concentration

s in the μM

range

Not Specified [1]

UMRC6

Renal Cancer

(SLC7A11-

high)

Induction of

Cell Death

Effective

concentration

s in the μM

range

Not Specified [1]

786-O Renal Cancer

Glucose

Uptake

Inhibition

2 μM Not Specified [1]

KEAP1-

mutant

Lung Cancer Growth

Inhibition

More potent

than in

Not Specified [1]
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KEAP1-WT

cells

Leukemia

Cell Lines

(NB4, THP-1,

MOLT-4)

Acute

Myeloid

Leukemia

Glucose

Uptake

Inhibition

Dose-

dependent

inhibition

observed up

to 500 nM

24 hours [5]

UOK-262,

UOK-269

TCA cycle-

deficient

ATP

Depletion &

Cell Death

Effective at

inducing cell

death

72 hours [3][6]

Experimental Protocols
Protocol 1: Cell Viability Assay
This protocol is adapted from methods used for HT-1080 fibrosarcoma cells[1].

1. Cell Seeding:

Culture HT-1080 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with

10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

Seed 2,000-5,000 cells per well in a 96-well plate and allow them to adhere overnight.

2. Compound Preparation and Treatment:

Prepare a stock solution of KL-11743 in DMSO (e.g., 10 mM).

On the day of treatment, serially dilute the KL-11743 stock solution in culture medium to

achieve the desired final concentrations (e.g., a range from 39 nM to 10,000 nM)[1].

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of KL-11743. Include a vehicle control (DMSO) at the same

concentration as the highest KL-11743 dose.

3. Incubation:
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Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2[1].

4. Viability Assessment:

After the incubation period, assess cell viability using a standard method such as the MTT,

MTS, or PrestoBlue™ assay, following the manufacturer's instructions.

Read the absorbance or fluorescence using a plate reader.

Calculate the IC50 value by plotting the percentage of cell viability against the log of the KL-
11743 concentration and fitting the data to a dose-response curve.

Protocol 2: Glucose Uptake Assay
This protocol is based on the inhibition of 2-deoxyglucose uptake in HT-1080 cells[1][2].

1. Cell Seeding and Starvation:

Seed HT-1080 cells in a 24-well plate and grow to 80-90% confluency.

Wash the cells twice with Krebs-Ringer-HEPES (KRH) buffer.

Starve the cells in KRH buffer for 1 hour to deplete intracellular glucose.

2. Compound Treatment:

Treat the cells with various concentrations of KL-11743 (e.g., 0.001-10 µM) in KRH buffer for

30 minutes[1].

3. Glucose Uptake Measurement:

Add 2-deoxy-D-[3H]glucose (or a fluorescent glucose analog like 2-NBDG) to each well and

incubate for 10-15 minutes.

Stop the uptake by washing the cells three times with ice-cold KRH buffer.

4. Lysis and Quantification:

Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS).
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Measure the radioactivity using a scintillation counter or fluorescence using a plate reader.

Normalize the glucose uptake to the protein concentration in each well.

Protocol 3: Western Blot for AMPK Phosphorylation
This protocol describes the detection of changes in AMPK phosphorylation in response to KL-
11743 treatment in HT-1080 cells[1].

1. Cell Treatment and Lysis:

Seed HT-1080 cells in a 6-well plate and grow to 80-90% confluency.

Treat the cells with KL-11743 (e.g., 0.001-10 µM) for 1 hour[1][3].

Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and

phosphatase inhibitors.

2. Protein Quantification:

Determine the protein concentration of each lysate using a BCA or Bradford assay.

3. Electrophoresis and Transfer:

Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

Transfer the proteins to a PVDF or nitrocellulose membrane.

4. Immunoblotting:

Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20

(TBST) for 1 hour.

Incubate the membrane with primary antibodies against phospho-AMPK (Thr172) and total

AMPK overnight at 4°C.

Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-

conjugated secondary antibody for 1 hour at room temperature.
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Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Use a loading control, such as actin or GAPDH, to ensure equal protein loading.

Visualizations

KL-11743 GLUT1, GLUT2, GLUT3, GLUT4

Glucose Uptake

mediates

Glycolysis

Lactate Secretion Glycolytic ATP Production AMPK Phosphorylation

depletion of ATP leads to

Cell Death / Growth Inhibition

depletion contributes to

Oxidative Phosphorylation

activates

Click to download full resolution via product page

Caption: Mechanism of action of KL-11743.
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Caption: Experimental workflow for cell viability assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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